(3S)-(-)-3-(Methylamino)pyrrolidine
Overview
Description
“(3S)-(-)-3-(Methylamino)pyrrolidine” is a derivative of pyrrolidine, a heterocyclic amine that serves as a building block in pharmaceutical and fine chemical manufacturing . Pyrrolidine is known to exhibit two predominant pucker modes, which can be controlled by proper substituents in the ring .
Synthesis Analysis
The synthesis of pyrrolidine derivatives often involves complex multi-component reactions. For instance, a five-component spiro-pyrrolidine construction can be achieved in microdroplets and thin films . Another study discussed the synthesis of conformationally constrained 4-tert-butylprolines from 4-hydroxy-L-proline .Molecular Structure Analysis
The pyrrolidine ring is known to exhibit two predominant pucker modes, i.e., C-4 (Cç) exo and endo envelope conformers, whose ratio can be controlled by proper substituents in the ring .Chemical Reactions Analysis
Pyrrolidine derivatives are involved in various chemical reactions. For instance, the acceleration of a five-component spiro-pyrrolidine construction can be achieved in microdroplets and thin films . Another study discussed the reaction of pyrrolidine with 4-hydroxy-L-proline .Physical and Chemical Properties Analysis
Pyrrolidine is a heterocyclic amine used as a building block in pharmaceutical and fine chemical manufacturing . It has a molecular weight of 71.12 g/mol and a boiling point of 86 - 88°C .Scientific Research Applications
Synthesis and Medicinal Applications
- (3S)-(-)-3-(Methylamino)pyrrolidine is a key component in the synthesis of various medicinal compounds. For instance, it's utilized in the synthesis of AG-7352, a naphthyridine antitumor agent, and in quinoline antibacterial compounds (Kumar, Reddy, & Rao, 2003). Additionally, it is used in the preparation of PF-00951966, a fluoroquinolone antibiotic for respiratory tract infections (Lall et al., 2012).
Industrial Applications
- Pyrrolidines, such as this compound, are significant in industrial applications, including the production of dyes and agrochemical substances. Their synthesis, for example through [3+2] cycloaddition with N-methyl azomethine ylide, is of notable interest in modern science (Żmigrodzka et al., 2022).
Role in Catalysis
- In the field of catalysis, 3-aminopyrrolidines like this compound have been studied for their potential as chiral ligands, particularly in reactions involving organometallic compounds (Fressigné et al., 1997).
Antibacterial Research
- Research has demonstrated the efficacy of derivatives of this compound in combating various bacterial strains. For instance, some derivatives show potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including P. aeruginosa (Ohtake et al., 1997).
Chemical Synthesis
- The compound has been a focus in the development of efficient synthetic methods. These methods aim to create functional pyrrolidine derivatives that can be applied in various chemical and pharmaceutical contexts (Devi et al., 2018).
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for the study of “(3S)-(-)-3-(Methylamino)pyrrolidine” and related compounds could involve further exploration of their synthesis, chemical reactions, and potential applications. For instance, the acceleration of multi-component reactions could be further optimized . Additionally, the synthesis of conformationally constrained prolines from 4-hydroxy-L-proline could be further explored .
Properties
IUPAC Name |
(3S)-N-methylpyrrolidin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12N2/c1-6-5-2-3-7-4-5/h5-7H,2-4H2,1H3/t5-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGZYRKGJWYJGRS-YFKPBYRVSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1CCNC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN[C@H]1CCNC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90437386 | |
Record name | (3S)-(-)-3-(Methylamino)pyrrolidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90437386 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
100.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
139015-32-0 | |
Record name | (3S)-(-)-3-(Methylamino)pyrrolidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90437386 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (3S)-(-)-3-(Methylamino)pyrrolidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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